3(R,S)-Methylaminocarbonylamino-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 1-methyl-3-(1,2,3,4-tetrahydroquinolin-3-yl)urea
• InChI: InChI=1S/C11H15N3O/c1-12-11(15)14-9-6-8-4-2-3-5-10(8)13-7-9/h2-5,9,13H,6-7H2,1H3,(H2,12,14,15)
• InChI Key: FDLQUHCBLQBOMU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1CC2=CC=CC=C2NC1

Description

3(R,S)-Methylaminocarbonylamino-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3(R,S)-Methylaminocarbonylamino-1,2,3,4-tetrahydroquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3(R,S)-Methylaminocarbonylamino-1,2,3,4-tetrahydroquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.4 g of 3-(methylaminocarbonylamino)quinoline in 40 ml of ethanol are hydrogenated in a manner analogous to that described in Example 93). The crude product is purified over 200 g of silica gel with a 99:1:1 mixture of methylene chloride, methanol and glacial acetic acid as the mobile phase: Rf (L)=0.34; MS: M+ =205.